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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B7853725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular weight of

Benzyltrimethylammonium tribromide, a versatile reagent utilized in various chemical

syntheses. This document is intended to serve as a comprehensive resource for professionals

in research and development who require precise and reliable data for their work.

Chemical Identity and Formula
Benzyltrimethylammonium tribromide is a quaternary ammonium salt that is frequently

employed as a brominating agent and phase-transfer catalyst in organic synthesis. For the

purposes of this guide, we will focus on the most commonly referenced form of this compound,

which has the molecular formula C₁₀H₁₆Br₃N[1][2].

It is important to note that variations in nomenclature can sometimes lead to ambiguity. While

the aforementioned formula is widely accepted, other molecular formulas are occasionally

attributed to this name. However, C₁₀H₁₆Br₃N is the formula consistently cited in major

chemical supplier catalogs and databases for the compound with CAS number 111865-47-5[1]

[2].
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Benzyltrimethylammonium tribromide (C₁₀H₁₆Br₃N) is based on the

standard atomic weights of Carbon (C), Hydrogen (H), Bromine (Br), and Nitrogen (N).

The standard atomic weights, as recognized by the International Union of Pure and Applied

Chemistry (IUPAC), are used for this calculation. These values represent a weighted average

of the masses of the naturally occurring isotopes of each element.

The elemental composition and the resulting molecular weight are summarized in the table

below.

Data Presentation: Elemental Composition and
Molecular Weight

Element Symbol Quantity
Standard
Atomic Weight
(u)

Total
Contribution
to Molecular
Weight (u)

Carbon C 10 12.011[3][4] 120.110

Hydrogen H 16 1.008[5][6] 16.128

Bromine Br 3 79.904[7][8][9] 239.712

Nitrogen N 1 14.007[10][11] 14.007

Total 389.957

Based on this calculation, the molecular weight of Benzyltrimethylammonium tribromide is

389.96 g/mol [12]. This value is consistent with the information provided by major chemical

suppliers and databases[1][2].

Visualization of Molecular Weight Calculation
To further elucidate the relationship between the elemental components and the final molecular

weight, the following diagram illustrates the logical flow of the calculation.
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Elemental Components Atomic Weights (u) Total Contribution (u)

Carbon (C)
10 atoms 12.011

Hydrogen (H)
16 atoms 1.008

Bromine (Br)
3 atoms

79.904

Nitrogen (N)
1 atom

14.007

120.110x 10

16.128x 16

239.712x 3

14.007x 1

Total Molecular Weight
389.957 u

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://periodic-table.rsc.org/element/35/bromine
https://periodic-table.rsc.org/element/35/bromine
https://www.britannica.com/science/nitrogen
https://en.wikipedia.org/wiki/Nitrogen
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://www.benchchem.com/product/b7853725#benzyltrimethylammonium-tribromide-molecular-weight
https://www.benchchem.com/product/b7853725#benzyltrimethylammonium-tribromide-molecular-weight
https://www.benchchem.com/product/b7853725#benzyltrimethylammonium-tribromide-molecular-weight
https://www.benchchem.com/product/b7853725#benzyltrimethylammonium-tribromide-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7853725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7853725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

